N1-cycloheptyl-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-cycloheptyl-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]oxamide
• InChI: InChI=1S/C21H31FN4O2/c22-18-9-5-6-10-19(18)26-15-13-25(14-16-26)12-11-23-20(27)21(28)24-17-7-3-1-2-4-8-17/h5-6,9-10,17H,1-4,7-8,11-16H2,(H,23,27)(H,24,28)
• InChI Key: AZJXUESXBPNONE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C(=O)NCCN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C21H31FN4O2
• Molecular Weight: 390.5 g/mol

Description

N1-cycloheptyl-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)oxalamide, also known as JNJ-40411813, is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of oxalamides and has shown potential in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N1-cycloheptyl-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)oxalamide is not fully understood. However, it is believed to act as a modulator of several neurotransmitter systems, including serotonin, dopamine, and norepinephrine. The compound has been shown to bind to these receptors and modulate their activity, leading to changes in neuronal signaling and behavior.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of several neurotransmitters, including serotonin, dopamine, and norepinephrine. The compound has also been shown to have anxiolytic and antidepressant effects in animal models. Additionally, it has been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

N1-cycloheptyl-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)oxalamide has several advantages for lab experiments. It is a novel compound that has not been extensively studied, making it an interesting target for research. The compound has also shown potential as a drug candidate for the treatment of various diseases. However, there are also limitations to using this compound in lab experiments. The compound has not been extensively studied, and its mechanism of action is not fully understood. Additionally, the compound may have off-target effects that could complicate interpretation of results.

Future Directions

There are several future directions for research on N1-cycloheptyl-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)oxalamide. One area of research could be to further investigate its mechanism of action and its effects on neurotransmitter systems. Another area of research could be to evaluate its potential as a drug candidate for the treatment of various diseases, including depression, anxiety, and schizophrenia. Additionally, the compound could be evaluated for its potential as a cognitive enhancer or neuroprotective agent. Overall, this compound has shown promise as a novel compound for scientific research, and further studies are needed to fully understand its potential.

Synthesis Methods

The synthesis of N1-cycloheptyl-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)oxalamide involves several steps. The first step is the reaction of 2-fluorobenzylamine with cycloheptyl isocyanate to form N1-cycloheptyl-N2-(2-(4-fluorobenzyl)amino)ethyl)urea. This intermediate is then reacted with ethyl oxalyl chloride to obtain the final product, this compound. The synthesis method has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

N1-cycloheptyl-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)oxalamide has been used in scientific research to investigate its potential as a drug candidate for the treatment of various diseases. It has been shown to have activity against several targets, including serotonin receptors, dopamine receptors, and adrenergic receptors. The compound has also been evaluated for its potential as an antidepressant, anxiolytic, and antipsychotic agent.